Cas no 681276-04-0 (N-(5-methyl-1,2-oxazol-3-yl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 681276-04-0
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 6075995
• PubChem ID: 4139752
• Update Time: 2025-07-19

N-(5-methyl-1,2-oxazol-3-yl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• Acetamide, N-(5-methyl-3-isoxazolyl)-2-[[1-[(3-methylphenyl)methyl]-1H-indol-3-yl]thio]-
• N-(5-methyl-1,2-oxazol-3-yl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• SR-01000906805
• SR-01000906805-1
• 681276-04-0
• Oprea1_286749
• F0545-0385
• 2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• AKOS024582497
• N-(5-methyl-1,2-oxazol-3-yl)-2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide

• Inchi： 1S/C22H21N3O2S/c1-15-6-5-7-17(10-15)12-25-13-20(18-8-3-4-9-19(18)25)28-14-22(26)23-21-11-16(2)27-24-21/h3-11,13H,12,14H2,1-2H3,(H,23,24,26)
• InChI Key： LKBUFINNLBJROF-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1C2=C(N(CC3=CC=CC(C)=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 391.13544809g/mol
• Monoisotopic Mass: 391.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 664.1±55.0 °C(Predicted)
• pka: 12.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanylacetamide, with the CAS number 681276-04-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural features, including the presence of an oxazole ring and an indole moiety linked through a sulfanyl group, make it a promising candidate for further exploration in drug discovery.

The oxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen atoms, is known for its stability and versatility in biological systems. In particular, 5-methyl-1,2-oxazol-3-yl groups have been extensively studied for their role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The incorporation of this moiety into N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanylacetamide suggests that the compound may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further development.

The indole moiety, on the other hand, is a well-documented scaffold in medicinal chemistry, known for its wide range of biological activities. Indole derivatives have been implicated in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The presence of 1-(3-methylphenyl)methyl-1H-indol-3-yl in the compound's structure hints at potential interactions with biological targets that could lead to novel therapeutic effects. This combination of an oxazole ring and an indole moiety linked through a sulfanyl group creates a unique pharmacophore that may confer distinct advantages in drug design.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with disease progression. N-(5-methyl-1,2-oxazol-3-yl)-2-{1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanylacetamide fits into this broader context as it represents a structurally complex molecule with the potential to interact with multiple targets. The sulfanyl group serves as a bridge between the oxazole and indole moieties, potentially facilitating interactions with biological receptors or enzymes. This structural design allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. Current research in chemical biology emphasizes the importance of targeting multiple pathways simultaneously to achieve synergistic therapeutic effects. The multifaceted nature of N-(5-methyl-1,2-oxazol-3-ytl)-2-{1-(3-methylphenyl)methyl-lH-indol-S-ytl}sulfanylacetamide makes it a compelling candidate for such an approach. By modulating multiple biological targets, this compound could potentially offer a more comprehensive treatment strategy compared to traditional single-target drugs.

Furthermore, the synthesis and characterization of N-(5-methyl-l,S-oxyzol-S-ytl)-2-{

In conclusion,N-(5-methvl-l,S-oxyz01-S-ytl)-2-{l(l(3-methyipheny) methyl-lH-ind01-S-ytl} sulfanylacetamide (CAS no 68l276-o4-o) is a structurally intricate compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of an oxazole ring and an indole moiety linked through a sulfanyl group makes it a promising candidate for further exploration in drug discovery. The multifaceted nature of this molecule suggests that it could play a crucial role in addressing complex diseases by modulating multiple biological pathways simultaneously. As research continues to advance our understanding of molecular interactions,N-(N-(5-methvl-l,S-oxyz01-S-ytl)-2-{l(l(3-methyipheny) methyl-lH-ind01-S-ytl} sulfanylacetamide CAS no 68l276-o4-o) will undoubtedly remain at the forefront of therapeutic innovation.